![molecular formula C8H14N4O2 B015585 1,3-Diethyl-5,6-diaminouracil CAS No. 52998-22-8](/img/structure/B15585.png)
1,3-Diethyl-5,6-diaminouracil
Overview
Description
1,3-Diethyl-5,6-diaminouracil (DEDU) is a synthetic compound derived from uracil, a naturally occurring pyrimidine base found in nucleic acids. This compound has a variety of applications in scientific research, from its synthesis to its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. In
Scientific Research Applications
Biocatalyst Preparation : Middelhoven et al. (1989) reported that 5,6-diaminouracil is a gratuitous inducer of xanthine oxidase in Arthrobacter globiformis M4, which facilitates the preparation of a biocatalyst rich in xanthine oxidase by exposing cells to low concentrations of the compound (Middelhoven et al., 1989).
Pharmaceutical Applications : Yamada et al. (1999) demonstrated a selective preparation method for ethyl 7-amino-2,4-dioxopteridine-6-carboxylates and related compounds, potentially applicable in biological contexts, by reacting 1,3-dialkyl-5,6-diaminouracils with certain agents (Yamada et al., 1999).
Biotransformation Studies : Kaul et al. (1981) studied the biotransformation of 1-allyl-3,5-diethyl-6-chlorouracil in rabbits, leading to the formation of a new S-containing metabolite, revealing insights into metabolic pathways (Kaul et al., 1981).
Fluorescent Substance Production : Kuwada et al. (1960) found that diaminouracil derivatives can produce green and blue fluorescent substances, indicating potential applications in imaging and diagnostics (Kuwada et al., 1960).
Inhibitory Activity Against Lipid Peroxidation : Fraisse et al. (1993) discovered that long-chain-substituted uric acid and 5,6-diaminouracil derivatives exhibit significant inhibitory activity against oxygen radical-induced lipid peroxidation, suggesting potential for further in vitro and in vivo evaluation (Fraisse et al., 1993).
Electrochemical Studies : Owens and Dryhurst (1977) conducted research on the electrochemical oxidation of 5,6-diaminouracil, revealing its conversion to a diimine intermediate, providing insights into the chemical properties of the compound (Owens & Dryhurst, 1977).
Synthesis of Xanthines and Lumazines : Ashry et al. (2005) demonstrated the synthesis of various xanthines and lumazines by cyclizing 1-benzyl-5,6-diaminouracil, indicating pharmaceutical applications (Ashry et al., 2005).
Mechanism of Action
Target of Action
1,3-Diethyl-5,6-diaminouracil, also known as 5,6-Diamino-1,3-diethyluracil, is a complex organic compound It’s structurally related to 5,6-diamino-1,3-dimethyluracil, which is involved in the synthesis of biologically active molecules including 1h-imidazol-1-yl substituted 8-phenylxanthines for use as adenosine receptor ligands .
Mode of Action
Its structural analog, 5,6-diamino-1,3-dimethyluracil, is known to interact with adenosine receptors . Adenosine receptors are a class of purinergic G protein-coupled receptors with adenosine as their endogenous ligand.
Biochemical Pathways
It’s structurally related to 5,6-diamino-1,3-dimethyluracil, which is involved in the synthesis of biologically active molecules . These molecules are known to interact with adenosine receptors, which play a crucial role in biochemical processes like inflammation, neurotransmission, and vasodilation.
Result of Action
Its structural analog, 5,6-diamino-1,3-dimethyluracil, is known to interact with adenosine receptors . This interaction can influence various physiological processes, including inflammation, neurotransmission, and vasodilation.
Safety and Hazards
Future Directions
properties
IUPAC Name |
5,6-diamino-1,3-diethylpyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O2/c1-3-11-6(10)5(9)7(13)12(4-2)8(11)14/h3-4,9-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYSUETCFMBIADB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C(=O)N(C1=O)CC)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90404391 | |
Record name | 5,6-diamino-1,3-diethyluracil | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90404391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52998-22-8 | |
Record name | 5,6-diamino-1,3-diethyluracil | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90404391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 1,3-Diethyl-5,6-diaminouracil in the synthesis of Istradefylline?
A: this compound (compound 7 in the paper) serves as a crucial building block in the synthesis of Istradefylline []. It reacts with (E)-3,4-dimethoxy cinnamoyl chloride to form an amide intermediate, which subsequently undergoes cyclization and methylation to yield Istradefylline. The synthesis route highlights the importance of this diaminouracil derivative in constructing the core structure of Istradefylline.
Q2: Can you elaborate on the synthesis of this compound as described in the paper?
A: The paper outlines a synthetic route for this compound starting from N,N'-diethylurea and cyanoacetic acid []. The process involves a condensation reaction followed by cyclization to form a cyclic intermediate. This intermediate then undergoes nitrosation and subsequent reduction to yield the desired this compound. The authors report an overall yield of approximately 54% for this multi-step synthesis.
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